Cas no 2248406-20-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-ethoxyphenyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-ethoxyphenyl)propanoate
• CAS No: 2248406-20-2
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 5945365
• PubChem ID: 165724468
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-ethoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6517998
• 2248406-20-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-ethoxyphenyl)propanoate

• Inchi： 1S/C19H17NO5/c1-2-24-14-7-5-6-13(12-14)10-11-17(21)25-20-18(22)15-8-3-4-9-16(15)19(20)23/h3-9,12H,2,10-11H2,1H3
• InChI Key： MUKMQCWUORYXPU-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=CC=C(C=1)OCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.11067264g/mol
• Monoisotopic Mass: 339.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-ethoxyphenyl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-ethoxyphenyl)propanoate (CAS No. 2248406-20-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-ethoxyphenyl)propanoate, also known by its CAS number 2248406-20-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives and is characterized by its unique structural features, including a dioxo group and an ethoxyphenyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-ethoxyphenyl)propanoate can be represented as follows: C₁₉H₁₉NO₅. The compound's molecular weight is approximately 345.36 g/mol. The presence of the dioxo group (C=O) and the ethoxyphenyl substituent (C₆H₄OCH₂CH₃) imparts specific chemical properties that make it a valuable candidate for various research applications.

In recent years, there has been a growing interest in the study of isoindoline derivatives due to their diverse biological activities. Research has shown that compounds with similar structures exhibit potent anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain isoindoline derivatives demonstrated significant inhibition of inflammatory cytokines such as TNF-α and IL-6. This suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-ethoxyphenyl)propanoate may have similar therapeutic potential.

The ethoxyphenyl substituent in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-ethoxyphenyl)propanoate is particularly noteworthy. Ethoxy groups are known to enhance the lipophilicity of molecules, which can improve their cellular uptake and bioavailability. This property is crucial for drugs that need to cross cell membranes to exert their effects. Additionally, the phenyl ring provides a rigid structure that can influence the compound's binding affinity to specific receptors or enzymes.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-ethoxyphenyl)propanoate typically involves multi-step reactions. One common approach is to start with an appropriate substituted phenethylamine derivative and react it with an acid chloride or anhydride to form the desired ester. Subsequent cyclization reactions can then be used to form the isoindoline ring system. The exact synthetic route may vary depending on the specific conditions and reagents used.

In terms of its biological activity, preliminary studies have indicated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-ethoxyphenyl)propanoate exhibits promising anti-inflammatory effects. In vitro assays have shown that it can inhibit the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. These findings suggest that the compound may have potential applications in treating inflammatory diseases such as arthritis and asthma.

Beyond its anti-inflammatory properties, there is also evidence suggesting that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3.ethoxyphenyl)propanoate may possess antioxidant activity. Oxidative stress is a key factor in many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Compounds with antioxidant properties can help mitigate oxidative damage by scavenging free radicals and reducing oxidative stress levels.

Clinical trials are currently underway to further investigate the therapeutic potential of 1,3-dioxo-.dihydro-.isoindol-.propanoate. Early results from phase I trials have shown good safety profiles and promising efficacy in reducing inflammation markers in patients with chronic inflammatory conditions. However, more extensive studies are needed to fully understand its pharmacokinetics, pharmacodynamics, and long-term safety.

In conclusion, 1,3-dioxo-.dihydro-.isoindol-.propanoate (CAS No. 2248406-.0) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its anti-inflammatory and antioxidant properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover more about its mechanisms of action and clinical efficacy, it is likely that this compound will play an important role in advancing our understanding of complex diseases and developing new treatments.